Cas no 25383-25-9 (19-Norlanosta-5,23-diene-11,22-dione,25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2a,3a,9b,10a,16a)-)

19-Norlanosta-5,23-diene-11,22-dione,25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2a,3a,9b,10a,16a)- structure
25383-25-9 structure
Product Name:19-Norlanosta-5,23-diene-11,22-dione,25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2a,3a,9b,10a,16a)-
CAS No:25383-25-9
MF:C32H48O8
MW:560.718730926514
CID:274776
PubChem ID:5281323
Update Time:2025-04-19

19-Norlanosta-5,23-diene-11,22-dione,25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2a,3a,9b,10a,16a)- Chemical and Physical Properties

Names and Identifiers

    • 19-Norlanosta-5,23-diene-11,22-dione,25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2a,3a,9b,10a,16a)-
    • (10α)-25-Acetoxy-2α,3α,16α,20-tetrahydroxy-9β-methyl-19-norlanosta-5,23-diene-11,22-dione
    • 19-Norlanosta-5,22-dione, 25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2.alpha.,3.alpha.,9.beta.,10.alpha.,16.alpha.,23E)-
    • NSC306687
    • Cucurbitacin Q
    • 25383-25-9
    • 51868-64-5
    • DTXSID701108406
    • 19-Norlanosta-5,23-diene-11,22-dione, 25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2alpha,3alpha,9beta,10alpha,16alpha,23E)-
    • Q27106270
    • LMST01010115
    • [(E,6R)-6-hydroxy-2-methyl-5-oxo-6-[(2R,3S,8S,9R,10R,13R,14S,16R,17R)-2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]hept-3-en-2-yl] acetate
    • C08805
    • NSC-306687
    • CUCURBITACIN Q-1
    • CHEBI:3952
    • FT-0775950
    • Neuro_000066
    • DTXSID301317300
    • [6-hydroxy-2-methyl-5-oxo-6-(2,3,16-trihydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl)hept-3-en-2-yl] acetate
    • Inchi: 1S/C32H48O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,12-13,19-22,25-26,34-35,38-39H,11,14-16H2,1-9H3/b13-12+/t19-,20-,21-,22+,25+,26-,29+,30-,31+,32+/m1/s1
    • InChI Key: LMJMTWXDWFWZHV-CWJYERATSA-N
    • SMILES: O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)[C@@H]([C@@H](C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(/C=C/C(C)(C)OC(C)=O)=O)(C)O)=O)O)O

Computed Properties

  • Exact Mass: 560.335
  • Monoisotopic Mass: 560.335
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 6
  • Complexity: 1170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141A^2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.23
  • Boiling Point: 685.8°Cat760mmHg
  • Flash Point: 213°C
  • Refractive Index: 1.573
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